N-(4-tert-butylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C23H27N3O
• Molecular Weight: 361.5 g/mol
• IUPAC Name: N-(4-tert-butylphenyl)-1-(2-ethylphenyl)-5-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C23H27N3O/c1-6-17-9-7-8-10-21(17)26-16(2)20(15-24-26)22(27)25-19-13-11-18(12-14-19)23(3,4)5/h7-15H,6H2,1-5H3,(H,25,27)
• InChI Key: MTLCUKNLSQWHQW-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1N2C(=C(C=N2)C(=O)NC3=CC=C(C=C3)C(C)(C)C)C

Description

N-(4-tert-butylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide is a chemical compound that belongs to the class of pyrazole carboxamides. It has been extensively studied for its potential applications in scientific research, especially in the field of biochemistry and pharmacology.

Mechanism of Action

The exact mechanism of action of N-(4-tert-butylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide is not fully understood. However, it has been proposed that it may act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators such as prostaglandins. It may also act by modulating the activity of various signaling pathways involved in cell proliferation and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to inhibit the proliferation of cancer cells and induce apoptosis in cancer cells. Additionally, it has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

N-(4-tert-butylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its potential applications in scientific research. However, it also has some limitations. It may exhibit different effects in different animal models, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for the study of N-(4-tert-butylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide. One direction is to investigate its potential use as a therapeutic agent in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. Another direction is to study its mechanism of action in more detail, including its effects on various signaling pathways involved in cell proliferation and apoptosis. Additionally, it may be useful to investigate its potential for use in combination with other therapeutic agents to enhance their efficacy and reduce their side effects.

Synthesis Methods

The synthesis of N-(4-tert-butylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide involves the reaction of 4-tert-butylphenylhydrazine with 2-ethyl-5-methylpyrazole-4-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain the pure compound.

Scientific Research Applications

N-(4-tert-butylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide has been studied for its potential applications in various scientific research fields. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been investigated for its potential use as a therapeutic agent in the treatment of cancer, diabetes, and Alzheimer's disease.